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Cat. No.: B605129

An In-depth Technical Guide for Researchers and Drug Development Professionals

Abstract

Acetyl decapeptide-3, a synthetic biomimetic peptide, has emerged as a significant agent in
the fields of dermatology and trichology. By mimicking the action of basic fibroblast growth
factor (bFGF), it stimulates cellular proliferation and the synthesis of crucial extracellular matrix
(ECM) proteins, offering a promising avenue for anti-aging and hair growth applications. This
technical guide provides a comprehensive overview of Acetyl decapeptide-3, including its
physicochemical properties, mechanism of action, and a summary of its biological effects.
Detailed experimental protocols for its synthesis, characterization, and in vitro efficacy
assessment are presented, alongside diagrams of the pertinent signaling pathways to facilitate
a deeper understanding for researchers and professionals in drug development.

Introduction

Biomimetic peptides are synthetic compounds designed to mimic specific sequences of
endogenous proteins, thereby eliciting precise biological responses.[1] Acetyl decapeptide-3
is a prime example of such a peptide, engineered to replicate the function of basic fibroblast
growth factor (bFGF), a key signaling molecule in tissue repair and development.[2][3] Its
primary applications lie in cosmeceuticals and potential therapeutic formulations aimed at skin
rejuvenation and promoting hair growth.[3][4] The acetylation of the N-terminus of this
decapeptide enhances its stability and bioavailability, making it a more effective active
ingredient.
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Physicochemical Properties

Acetyl decapeptide-3 is a white, lyophilized powder with a high purity of 98% or greater, as
determined by High-Performance Liquid Chromatography (HPLC). It is soluble in water, which
facilitates its incorporation into various aqueous-based formulations. For long-term storage, it is
recommended to be kept at -20°C.

Property Value Reference
INCI Name Acetyl Decapeptide-3

Synonyms CG-Rejuline

CAS Number 935288-50-9

Molecular Formula C68H95N19017

Molecular Weight 1450.6 g/mol

Ac-Tyr-Arg-Ser-Arg-Lys-Tyr-

Amino Acid Sequence
Thr-Ser-Trp-Tyr-NH2

Appearance White lyophilized powder
Purity (HPLC) = 98%

Solubility Water Soluble

Storage -20°C (long-term)

Mechanism of Action: Biomimicry of bFGF

Acetyl decapeptide-3 functions as a signal peptide, mimicking the action of basic fibroblast
growth factor (bFGF). It binds to and activates fibroblast growth factor receptors (FGFRs) on
the surface of various cell types, including fibroblasts, keratinocytes, and endothelial cells. This
activation initiates a cascade of intracellular signaling events, primarily through the RAS-MAPK,
PI3K-AKT, and PLCy pathways.

The ultimate downstream effects of this signaling cascade include:
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» Stimulation of Cell Proliferation: It actively promotes the division of fibroblasts and
keratinocytes, leading to the generation of new skin cells and the regeneration of hair
follicles.

o Enhanced Extracellular Matrix (ECM) Synthesis: Acetyl decapeptide-3 upregulates the
production of key ECM proteins, including:

[¢]

Collagen (Type I, I, and 1V)

Elastin

[e]

Fibronectin

o

Laminin

[¢]

» Wound Healing and Tissue Repair: By promoting cell growth and ECM deposition, it aids in
the natural processes of skin healing and repair.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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